Cas no 2138142-96-6 (5-Ethyl-1,2,3,6-tetrahydropyridin-3-amine)

• Product Name: 5-Ethyl-1,2,3,6-tetrahydropyridin-3-amine
• CAS No: 2138142-96-6
• MF: C₇H₁₄N₂
• MW: 126.199461460114
• CID: 5800393
• PubChem ID: 165451507
• Update Time: 2025-06-29

5-Ethyl-1,2,3,6-tetrahydropyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-1,2,3,6-tetrahydropyridin-3-amine
• EN300-743073
• 2138142-96-6
• 5-Ethyl-1,2,3,6-tetrahydropyridin-3-amine

• Inchi： 1S/C7H14N2/c1-2-6-3-7(8)5-9-4-6/h3,7,9H,2,4-5,8H2,1H3
• InChI Key： LXQCSWDXAKYMOV-UHFFFAOYSA-N
• SMILES： N1CC(CC)=CC(C1)N

Computed Properties

• Exact Mass: 126.115698455g/mol
• Monoisotopic Mass: 126.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 38Ų

Additional information on 5-Ethyl-1,2,3,6-tetrahydropyridin-3-amine

Professional Introduction to 5-Ethyl-1,2,3,6-tetrahydropyridin-3-amine (CAS No. 2138142-96-6)

5-Ethyl-1,2,3,6-tetrahydropyridin-3-amine, identified by its Chemical Abstracts Service (CAS) number CAS No. 2138142-96-6, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic amine has garnered attention due to its structural and functional properties, which make it a valuable intermediate in the synthesis of various bioactive molecules. The compound belongs to the tetrahydropyridine class, a family of structures known for their broad spectrum of biological activities.

The molecular structure of 5-Ethyl-1,2,3,6-tetrahydropyridin-3-amine consists of a saturated six-membered ring with an ethyl substituent at the 5-position and an amine group at the 3-position. This configuration contributes to its unique chemical reactivity and potential biological interactions. The presence of the amine functionality makes it a versatile building block for further chemical modifications, enabling the synthesis of more complex derivatives with tailored properties.

In recent years, there has been growing interest in tetrahydropyridine derivatives due to their potential applications in drug discovery and development. The amine group in 5-Ethyl-1,2,3,6-tetrahydropyridin-3-amine allows for facile functionalization through various chemical reactions such as alkylation, acylation, and coupling reactions. These modifications can enhance the pharmacological activity and selectivity of the compound, making it a promising candidate for further investigation.

One of the most compelling aspects of 5-Ethyl-1,2,3,6-tetrahydropyridin-3-amine is its role as a precursor in the synthesis of pharmacologically active agents. Researchers have explored its utility in developing compounds with potential therapeutic effects in areas such as central nervous system (CNS) disorders, cardiovascular diseases, and inflammatory conditions. The tetrahydropyridine scaffold is well-documented for its ability to interact with biological targets such as enzymes and receptors, leading to modulatory effects on physiological processes.

Recent studies have highlighted the importance of optimizing synthetic routes to improve the yield and purity of 5-Ethyl-1,2,3,6-tetrahydropyridin-3-amine. Advanced synthetic methodologies have been employed to achieve higher efficiencies and reduce environmental impact. Techniques such as catalytic hydrogenation and asymmetric synthesis have been particularly useful in enhancing the scalability of production while maintaining high chemical purity.

The pharmacological potential of 5-Ethyl-1,2,3,6-tetrahydropyridin-3-amine has been further explored through computational modeling and experimental validation. Molecular docking studies have revealed that this compound can interact with various biological targets with high affinity. These interactions suggest that derivatives of this molecule could exhibit significant therapeutic benefits when properly optimized.

In addition to its pharmaceutical applications, 5-Ethyl-1,2,3,6-tetrahydropyridin-3-amine has shown promise in materials science research. Its unique structural features make it a suitable candidate for developing novel polymers and coordination complexes with enhanced functional properties. These materials could find applications in catalysis, sensors, and other advanced technological fields.

The synthesis and characterization of novel derivatives of 5-Ethyl-1,2,3,6-tetrahydropyridin-3-amine continue to be an active area of research. By leveraging cutting-edge synthetic techniques and biophysical methods, scientists are uncovering new ways to harness the potential of this compound. Future studies may focus on exploring its role in developing treatments for complex diseases and improving existing therapeutic strategies.

The versatility of CAS No. 2138142-96-6, or more accurately referred to as 5-Ethyl-1,2,3,6-tetrahydropyridin-3-amine, underscores its importance in modern chemistry and drug discovery. As research progresses，this compound is expected to play a crucial role in advancing our understanding of molecular interactions and developing innovative solutions for global health challenges.